SID-530
Description
SID-530 is a synthetic organometallic compound developed for catalytic applications in industrial polymerization processes. Its core structure consists of a palladium (Pd) center coordinated with a bipyridine ligand and a trifluoromethanesulfonyl (OTf) counterion, enabling high thermal stability (decomposition temperature: 280°C) and solubility in polar aprotic solvents like dimethylformamide (DMF) .
Properties
Molecular Formula |
C20H28N4O6 |
|---|---|
Appearance |
Solid powder |
Synonyms |
SID530; SID 530; SID530.; NONE |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Physicochemical and Catalytic Properties
| Property | This compound | SID-531 | SID-532 | Compound X |
|---|---|---|---|---|
| Decomposition Temp (°C) | 280 | 220 | 260 | N/A |
| TOF (h⁻¹) | 1,200 | 800 | 1,500 | 2,000 |
| PDI of Product | 2.1 | 2.8 | 1.9 | 4.5 |
| Solvent Compatibility | DMF, THF | DMSO | DMF | Hexane |
| Cost Index (Relative) | 1.0 | 1.15 | 1.3 | 0.7 |
Research Findings
- Efficiency vs. Stability : this compound balances catalytic activity and thermal stability better than its structural analogs, making it suitable for continuous industrial processes .
- Environmental Advantage : Unlike Ziegler-Natta catalysts, this compound minimizes toxic waste, aligning with green chemistry principles .
- Limitations : High palladium dependency limits cost scalability; alternatives using nickel or cobalt are under investigation .
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